(Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(6-ethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C21H23N3O4S2/c1-5-13-24-18-12-9-16(28-6-2)14-19(18)29-21(24)22-20(25)15-7-10-17(11-8-15)30(26,27)23(3)4/h5,7-12,14H,1,6,13H2,2-4H3
• InChI Key: ZMDTUZKIGPOVPG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)S2)CC=C
• Molecular Formula: C21H23N3O4S2
• Molecular Weight: 445.6 g/mol

Description

(Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C21H23N3O4S2 and its molecular weight is 445.55. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Properties

• Antimicrobial Activity : Several studies have demonstrated the efficacy of benzothiazole derivatives in inhibiting microbial growth. Benzamide derivatives, for instance, have shown significant antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Priya et al., 2006)[https://consensus.app/papers/synthesis-characterization-crystal-xray-studies-priya/f349b565eb225714bf1aeabd25f2fdb1/?utm_source=chatgpt]. Furthermore, compounds synthesized from benzothiazole nuclei have been evaluated for their antimicrobial properties, showing variable and modest activity against bacterial and fungal strains (Patel et al., 2011)[https://consensus.app/papers/synthesis-activity-pyridine-derivativesi-patel/831ba0035301521490925acefe671f9b/?utm_source=chatgpt].

• Anticancer Activity : Research has also focused on the anticancer properties of benzothiazole derivatives. For example, novel synthetic routes to nucleoside analogs of N-substituted 1,3-thiazolidines have been explored, potentially offering new avenues for cancer treatment (Iwakawa et al., 1978)[https://consensus.app/papers/routes-nucleoside-analogs-nsubstituted-13thiazolidines-iwakawa/ff9abe9b23e356e49a8401bfae83a289/?utm_source=chatgpt]. Additionally, the synthesis and evaluation of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives as anti-tumor agents have shown significant effects in mouse tumor model cancer cell lines, suggesting their potential as cancer therapeutics (Nassar et al., 2015)[https://consensus.app/papers/synthesis-modeling-study-pyrazolo34dpyrimidine-nassar/82bdfbf9dc205bc783abfa5798e8cddc/?utm_source=chatgpt].

Synthetic Chemistry and Material Science

• Synthetic Routes and Characterization : The development of synthetic routes to create benzothiazole derivatives and their characterization play a crucial role in the advancement of material science and synthetic chemistry. Studies have detailed synthetic pathways to various benzothiazole compounds, offering insights into their potential applications in creating new materials with desirable properties (Mataka et al., 1992)[https://consensus.app/papers/substitution-reaction-4bromobenzo-12c34c′-reduction-mataka/83c74a215bed5baabe7517fbaac52bf6/?utm_source=chatgpt].

• Corrosion Inhibition : Benzothiazole derivatives have been studied for their corrosion inhibiting effects, particularly against steel in acidic solutions. This research indicates the potential of these compounds in protecting metals from corrosion, which is crucial for their longevity and durability in various industrial applications (Hu et al., 2016)[https://consensus.app/papers/studies-benzothiazole-derivatives-corrosion-inhibitors-hu/d97d69b8865859c19dc46e0cd5522668/?utm_source=chatgpt].